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molecular formula C12H16N2O2 B8644626 1-(4-Methyl-2-nitrophenyl)piperidine CAS No. 32117-01-4

1-(4-Methyl-2-nitrophenyl)piperidine

Cat. No. B8644626
CAS RN: 32117-01-4
M. Wt: 220.27 g/mol
InChI Key: XNDPRMCAHFZQPE-UHFFFAOYSA-N
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Patent
US07569536B2

Procedure details

Concentrated hydrochloric acid (0.70 ml, 8.4 mmol) and anhydrous tin dichloride (834 mg, 4.39 mmol) were sequentially added at 0° C. to a methanol (5 ml) solution of 1-(4-methyl-2-nitrophenyl)piperidine (212 mg, 0.880 mmol), obtained as described in Referential Example 16-1. The resulting mixture was warmed to room temperature and stirred for 16 hours. A saturated aqueous solution of sodium bicarbonate was added to the mixture. The mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (20 g, hexane/ethyl acetate=12/1). Thus, 5-methyl-2-(1-piperidinyl)aniline (164 mg, 95.0%) was yielded as a pale yellow oily material.
Name
hydrochloric acid
Quantity
0.7 mL
Type
reactant
Reaction Step One
Name
tin dichloride
Quantity
834 mg
Type
reactant
Reaction Step One
Name
1-(4-methyl-2-nitrophenyl)piperidine
Quantity
212 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5-methyl-2-(1-piperidinyl)aniline
Yield
95%

Identifiers

REACTION_CXSMILES
Cl.[Sn](Cl)Cl.[CH3:5][C:6]1[CH:11]=[CH:10][C:9]([N:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[C:8]([N+:18]([O-])=O)[CH:7]=1.C(=O)(O)[O-].[Na+]>CO>[CH3:5][C:6]1[CH:11]=[CH:10][C:9]([N:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[C:8]([CH:7]=1)[NH2:18] |f:3.4|

Inputs

Step One
Name
hydrochloric acid
Quantity
0.7 mL
Type
reactant
Smiles
Cl
Name
tin dichloride
Quantity
834 mg
Type
reactant
Smiles
[Sn](Cl)Cl
Name
1-(4-methyl-2-nitrophenyl)piperidine
Quantity
212 mg
Type
reactant
Smiles
CC1=CC(=C(C=C1)N1CCCCC1)[N+](=O)[O-]
Name
methanol
Quantity
5 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
obtained
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted three times with ethyl acetate
WASH
Type
WASH
Details
The obtained organic layer was washed with a saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (20 g, hexane/ethyl acetate=12/1)

Outcomes

Product
Details
Reaction Time
 16 h
Name
5-methyl-2-(1-piperidinyl)aniline
Type
product
Smiles
CC=1C=CC(=C(N)C1)N1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 164 mg
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 97.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.